Cas no 91456-87-0 (3-Pyridinemethanol, ethanedioate (1:1) (salt) (9CI))

• Product Name: 3-Pyridinemethanol, ethanedioate (1:1) (salt) (9CI)
• CAS No: 91456-87-0
• MF: C₈H₉NO₅
• MW: 199.160762548447
• CID: 2704029
• Update Time: 2022-07-26

3-Pyridinemethanol, ethanedioate (1:1) (salt) (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, ethanedioate (1:1) (salt) (9CI)

• Inchi： 1S/C6H7NO.C2H2O4/c8-5-6-2-1-3-7-4-6;3-1(4)2(5)6/h1-4,8H,5H2;(H,3,4)(H,5,6)
• InChI Key： PDFSSTWJFCQNLY-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)O.C(=O)(O)C(=O)O

Computed Properties

• Exact Mass: 215.042987
• Monoisotopic Mass: 215.042987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114